Cas no 1058396-61-4 (6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one
• CAS No: 1058396-61-4
• MF: C₂₃H₂₄N₄O₅
• MW: 436.460465431213
• CID: 6117821
• PubChem ID: 25885200
• Update Time: 2025-06-08

6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 6-(4-ethoxyphenyl)-3-[2-[4-(2-furanylcarbonyl)-1-piperazinyl]-2-oxoethyl]-
• AKOS024501455
• 6-(4-ethoxyphenyl)-3-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]pyrimidin-4-one
• F5228-1299
• 6-(4-ethoxyphenyl)-3-(2-(4-(furan-2-carbonyl)piperazin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one
• 1058396-61-4

• Inchi： 1S/C23H24N4O5/c1-2-31-18-7-5-17(6-8-18)19-14-21(28)27(16-24-19)15-22(29)25-9-11-26(12-10-25)23(30)20-4-3-13-32-20/h3-8,13-14,16H,2,9-12,15H2,1H3
• InChI Key： FCYFAMBQMOGXQE-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(OCC)C=C2)=CC(=O)N1CC(N1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Exact Mass: 436.17466988g/mol
• Monoisotopic Mass: 436.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one

Research Brief on 6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one (CAS: 1058396-61-4)

The compound 6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one (CAS: 1058396-61-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the furan-2-carbonyl piperazine moiety, contribute to its selective binding affinity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes, providing insights for further optimization.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer cell proliferation inhibition. The compound exhibits low micromolar IC50 values against several cancer cell lines, with minimal cytotoxicity towards normal cells. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Further pharmacokinetic studies are underway to evaluate its bioavailability and metabolic stability.

Additionally, recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its applications in combination therapies. The integration of 1058396-61-4 into drug discovery pipelines underscores its translational potential. However, challenges remain in optimizing its solubility and reducing off-target effects, which are critical for clinical advancement.

In conclusion, 6-(4-ethoxyphenyl)-3-{2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl}-3,4-dihydropyrimidin-4-one represents a promising candidate for further investigation in medicinal chemistry. Its unique pharmacological profile and structural versatility make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Future research should focus on addressing its limitations while exploring its full therapeutic potential.